Ethyl 2-(5-amino-3-methyl-1,2,4-triazol-1-yl)acetate

• IUPAC Name: ethyl 2-(5-amino-3-methyl-1,2,4-triazol-1-yl)acetate
• InChI: InChI=1S/C7H12N4O2/c1-3-13-6(12)4-11-7(8)9-5(2)10-11/h3-4H2,1-2H3,(H2,8,9,10)
• InChI Key: BDWPZTSFTLXMPD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=NC(=N1)C)N
• Molecular Formula: C7H12N4O2
• Molecular Weight: 184.20 g/mol

Description

Ethyl 2-(5-amino-3-methyl-1,2,4-triazol-1-yl)acetate is a chemical compound that has gained significant attention in scientific research in recent years. It is a triazole derivative that has shown promising results in various applications, especially in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of Ethyl 2-(5-amino-3-methyl-1,2,4-triazol-1-yl)acetate is not fully understood. However, it is believed to exert its effects by inhibiting certain enzymes and proteins in the body, thus disrupting various cellular processes. It has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that it inhibits the growth of cancer cells and reduces inflammation. It has also been shown to have anti-microbial properties against various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

One of the significant advantages of Ethyl 2-(5-amino-3-methyl-1,2,4-triazol-1-yl)acetate is its ease of synthesis and availability. It is also relatively stable and can be stored for extended periods. However, one of the limitations is its low solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for the research and development of Ethyl 2-(5-amino-3-methyl-1,2,4-triazol-1-yl)acetate. One of the significant areas of interest is its potential as an anti-cancer agent. Further studies are needed to understand its mechanism of action and to develop more potent derivatives with fewer side effects. It also has potential in the development of new anti-inflammatory and anti-microbial agents. Additionally, its use as a precursor for the synthesis of other triazole derivatives can be explored further for drug discovery purposes.
Conclusion:
This compound is a promising chemical compound that has shown potential in various scientific research applications. Its ease of synthesis, availability, and stability make it an attractive molecule for further studies. The future directions for research and development are vast, and it is hoped that this compound can be developed into new drugs that can benefit human health.

Synthesis Methods

The synthesis of Ethyl 2-(5-amino-3-methyl-1,2,4-triazol-1-yl)acetate involves the reaction of ethyl acetoacetate with hydrazine hydrate and acetic anhydride. The reaction is carried out in the presence of a catalyst such as p-toluenesulfonic acid, and the product is obtained after purification by recrystallization.

Scientific Research Applications

Ethyl 2-(5-amino-3-methyl-1,2,4-triazol-1-yl)acetate has shown potential in various scientific research applications. One of the significant applications is in the field of medicinal chemistry, where it has been studied for its anti-cancer, anti-inflammatory, and anti-microbial properties. It has also been used as a precursor for the synthesis of other triazole derivatives that have shown promising results in drug discovery.